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Compound of Interest

Compound Name: C.I. Disperse Red 86

Cat. No.: B077459 Get Quote

An In-depth Technical Guide to C.I. Disperse Red 86: Synonyms, Properties, and Analytical

Methodologies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.I. Disperse Red 86, an

anthraquinone-based dye. While primarily utilized in the textile industry, its chemical structure

and properties may be of interest to researchers in various scientific fields, including toxicology

and analytical chemistry. This document consolidates available data on its synonyms, chemical

and physical properties, and analytical methods, presenting it in a format accessible to a

scientific audience.

Nomenclature and Identification
C.I. Disperse Red 86 is known by a multitude of synonyms and trade names, reflecting its

widespread use as a commercial dye. Accurate identification is crucial for scientific research

and regulatory compliance. The compound is systematically named N-(4-amino-3-methoxy-

9,10-dioxoanthracen-1-yl)-4-methylbenzenesulfonamide[1].

Below is a summary of its various identifiers:
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Identifier Type Value

C.I. Name Disperse Red 86

C.I. Number 62175

IUPAC Name
N-(4-amino-3-methoxy-9,10-dioxoanthracen-1-

yl)-4-methylbenzenesulfonamide[1]

CAS Registry Number 81-68-5[1][2][3]

Deprecated CAS 12223-43-7[1][2][4][5]

Molecular Formula C22H18N2O5S[1][2][3][4][5]

Molecular Weight 422.45 g/mol [1][2][4]

Molecular Structure Anthraquinone[4][5]

A comprehensive list of synonyms and trade names is provided in the table below for cross-

referencing purposes.
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Synonyms and Alternative Names

1-amino-2-methoxy-4-p-tolylsulfonamidoanthraquinone[1][2][3]

Akasperse Red A2G 200%[4]

Benzenesulfonamide, N-(4-amino-9,10-dihydro-3-methoxy-9,10-dioxo-1-anthracenyl)-4-methyl-[1][2]

[3]

Burcosperse Pink 2GLA[4]

Disperse Brilliant Pink 2GL[4]

Disperse Brilliant Pink FRL[1][2][3]

Disperse Pink 2GL[4]

Disperse Pink R3L[2][4]

Disperse Red H -GLN[4]

Disperse Red R3L[4]

Disperse Red SE-5GL[4]

Disperse Red SSGL[4]

Dorospers Red A2G[4]

Eastman Polyester Pink RL[2][4]

Eastman Polyester Pink R-LSH[2][4]

EINECS 201-369-2[1]

Esterophile Light Pink R3L[1][2]

Foron BrillRed S-5GL Gran[4]

Foron Brilliant Red S 5GL[2][3]

Foron Brilliant Red SE-5GL[2][4]

Intrasil Brilliant Pink 2GL[4]

Kiscolon Pink K-3GS[4]

N-(4-Amino-3-methoxy-1-anthraquinonyl)-p-toluenesulfonamide[1][2]
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N-(4-Amino-9,10-dihydro-3-methoxy-9,10-dioxo-1-anthracenyl)-4-methylbenzenesulfonamide[2][3]

NSC 164933[1][2]

p-Toluenesulfonamide, N-(4-amino-3-methoxy-1-anthraquinonyl)-[1][2][3]

Permasil Brill Red 2GF-A[4]

Permasil Pink 2GLS[4]

Permasil Red S-5GL[4]

Serene PinkGLS[4]

Terasil Brilliant Pink 2GL[1][2]

Terasil Pink 2GLA[2][4]

Terenix Red F3CBL[4]

Physicochemical Properties
Understanding the physicochemical properties of C.I. Disperse Red 86 is essential for its

handling, application, and for predicting its environmental fate and potential biological

interactions.
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Property Value

Appearance Peach-pink powder[4][5]

XLogP3 4.1[1]

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 7

Rotatable Bond Count 4

Topological Polar Surface Area 124 Å²[1]

Density 1.453 g/cm³[2]

Boiling Point 691.4 °C at 760 mmHg

Flash Point 372 °C

Synthesis and Manufacturing
The manufacturing process for C.I. Disperse Red 86 involves a multi-step chemical synthesis.

A general outline of the manufacturing methods is as follows:

Condensation: The synthesis begins with the condensation of 1-Amino-4-bromo-9,10-dioxo-

9,10-dihydroanthracene-2-sulfonic acid with 4-Methylbenzenesulfonamide. This reaction is

typically catalyzed by copper sulfate in the presence of potassium carbonate[4][5].

Purification: The resulting product is then washed with methanol[4][5].

Final Step: A reaction with potassium hydroxide in methanol is carried out, followed by

filtration to yield the final dye product[4][5].

A simplified workflow of the synthesis is depicted in the following diagram.
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Caption: Synthesis workflow for C.I. Disperse Red 86.

Experimental Protocols and Analytical Methods
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The detection and quantification of C.I. Disperse Red 86 are critical in various fields, from

quality control in the textile industry to environmental monitoring. Several analytical techniques

have been employed for its analysis.

Thin-Layer Chromatography (TLC)
Thin-Layer Chromatography is a cost-effective and routine analytical tool that can be used for

the separation and identification of dyes from fiber samples. It provides detailed discriminations

based on the relative amounts of multiple dyes[2].

High-Performance Liquid Chromatography (HPLC)
coupled with Mass Spectrometry (MS)
For more sensitive and specific analysis, High-Performance Liquid Chromatography, often

coupled with a mass spectrometry detector (LC-MS), is utilized. This technique is suitable for

the analysis of disperse dyes in environmental water samples and textiles.

Sample Preparation (Textiles): An extraction can be performed using methanol under

sonication, followed by centrifugation and filtration.

Instrumentation: A common setup includes a C18 reversed-phase column with a gradient

elution using a mobile phase of methanol and water (both containing 0.1% formic acid for

better ionization).

Detection: Mass spectrometry, particularly with an electrospray ionization (ESI) source,

allows for the sensitive detection and identification of the dye and its potential degradation

products.

The logical workflow for the analysis of C.I. Disperse Red 86 in a textile sample is outlined

below.
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Caption: Analytical workflow for C.I. Disperse Red 86.

Toxicological and Regulatory Information
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From a toxicological perspective, C.I. Disperse Red 86 is noted as a potential endocrine-

disrupting compound. It is also recognized for its potential for bioaccumulation and

environmental persistence. GHS hazard statements associated with this chemical include H373

(May cause damage to organs through prolonged or repeated exposure) and H411 (Toxic to

aquatic life with long-lasting effects).

Relevance to Drug Development
Currently, there is no direct evidence in the reviewed literature to suggest that C.I. Disperse
Red 86 is being investigated for pharmaceutical applications. Its primary use is firmly

established in the dye industry.

However, the core chemical scaffold, an anthraquinone derivative, is found in some classes of

therapeutic agents, notably some anticancer drugs (e.g., doxorubicin, mitoxantrone). These

compounds often exert their effects through mechanisms such as DNA intercalation and

inhibition of topoisomerase II.

For C.I. Disperse Red 86 to be considered in a drug development context, a significant

amount of research would be required, including:

In-depth toxicological and pharmacological screening: To assess its biological activity,

cytotoxicity, and mechanism of action.

Structure-activity relationship (SAR) studies: To understand how its specific substitutions

contribute to any observed biological effects and to guide potential modifications to enhance

therapeutic properties and reduce toxicity.

Pharmacokinetic studies: To determine its absorption, distribution, metabolism, and excretion

(ADME) profile.

The relationship between the chemical class of C.I. Disperse Red 86 and its potential, though

currently unexplored, for biological activity is illustrated below.
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Caption: C.I. Disperse Red 86: Current vs. Hypothetical Applications.

In conclusion, while C.I. Disperse Red 86 is an industrial chemical with well-defined properties

and applications in the dye industry, its potential relevance to drug development is purely
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speculative at this stage and would necessitate a comprehensive research program to explore

any therapeutic potential. The information provided in this guide serves as a foundational

resource for researchers interested in the chemical and analytical aspects of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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